Cas no 956438-59-8 (2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide
• CAS No: 956438-59-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 3108668
• PubChem ID: 7131333
• Update Time: 2025-10-28

2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
• 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide
• 1,3,5-Trimethyl-
• GNB43859
• Z114986180
• A-oxo-1H-pyrazole-4-acetamide
• 2-oxo-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• AKOS023166248
• CS-0234956
• G37209
• EN300-15057
• 108-972-9
• 1,3,5-Trimethyl-alpha-oxo-1H-pyrazole-4-acetamide
• 956438-59-8

• Inchi： 1S/C8H11N3O2/c1-4-6(7(12)8(9)13)5(2)11(3)10-4/h1-3H3,(H2,9,13)
• InChI Key： KFCYMPYODRSZAU-UHFFFAOYSA-N
• SMILES： O=C(C(N)=O)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 181.085126602Da
• Monoisotopic Mass: 181.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 371.3±52.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide

Recent Advances in the Study of 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide (CAS: 956438-59-8)

In recent years, the compound 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide (CAS: 956438-59-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-acetamide structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The growing body of research underscores its importance as a versatile scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by comprehensive in vitro and in vivo assays to assess its pharmacological properties. The results indicated that the compound exhibits potent inhibitory effects on specific inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

Another significant development was reported in a preprint article on bioRxiv, where researchers investigated the anticancer properties of 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide. Using high-throughput screening and molecular docking techniques, the team identified its ability to selectively target and inhibit key oncogenic proteins. The study highlighted the compound's low cytotoxicity to normal cells, suggesting a favorable safety profile for further preclinical development.

In addition to its therapeutic potential, recent advancements in the formulation and delivery of 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide have been documented. A patent application filed in 2023 describes a novel nanoparticle-based delivery system designed to enhance the compound's bioavailability and targeted action. This innovation addresses previous challenges related to its poor solubility and rapid metabolism, paving the way for more effective clinical applications.

Despite these promising findings, challenges remain in the clinical translation of 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide. Current research is focused on elucidating its pharmacokinetics and pharmacodynamics, as well as identifying potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, 2-oxo-2-(trimethyl-1H-pyrazol-4-yl)acetamide (CAS: 956438-59-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and recent technological advancements in its synthesis and delivery underscore its potential as a next-generation therapeutic agent. Continued research and investment in this compound are expected to yield significant breakthroughs in the coming years.